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Compound of Interest

Compound Name: Disperse blue 366

CAS No.: 84870-65-5

Cat. No.: B12361970

Get Quote

Disclaimer: No specific in vivo toxicity studies for Disperse Blue 366 were identified in a

comprehensive search of available scientific literature. The following application notes and

protocols are based on data from studies on other closely related anthraquinone-based dyes,

primarily Disperse Blue 1, to provide a representative toxicological profile for this class of

compounds. Researchers should exercise caution when extrapolating these findings to

Disperse Blue 366.

Application Notes
Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for

dyeing synthetic fibers. Due to their chemical nature, there are toxicological concerns regarding

their potential effects on human health and the environment. In vivo studies in animal models

are crucial for assessing the systemic toxicity, carcinogenicity, and genotoxicity of these

compounds. This document outlines the key findings and experimental methodologies from in

vivo studies on Disperse Blue 1, a representative anthraquinone dye.

The primary toxicological effects observed in animal studies with Disperse Blue 1 are

associated with oral exposure and include reduced body weight, organ pigmentation, and, most
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significantly, the formation of urinary bladder calculi leading to neoplasms.[1][2] Dermal

absorption of Disperse Blue 1 is reported to be poor.[1]

Quantitative Toxicity Data
The following tables summarize the key quantitative data from in vivo toxicity studies of

Disperse Blue 1 in rodent models.

Table 1: Acute and Short-Term Oral Toxicity of Disperse Blue 1
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Species Strain Route Duration Doses
Key
Findings

Referenc
e

Rat - Oral -
Up to 3

g/kg

All animals

survived.
[1]

Rat F344/N Feed 14 days

3,100,

6,200,

12,500,

25,000, or

50,000

ppm

Reduced

body

weights;

pigmentati

on of

thyroid,

kidneys,

and urinary

bladder;

nephrosis;

hyperplasia

of the

urinary

bladder

epithelium;

urinary

tract calculi

at ≥ 2,500

ppm.

[1]

Mouse B6C3F1 Feed 14 days

3,100,

6,200,

12,500,

25,000, or

50,000

ppm

Deaths

occurred at

≥ 25,000

ppm.

[3]

Mouse B6C3F1 Feed 13 weeks Up to

10,000

ppm

Deaths

occurred at

10,000

ppm.

Lower final

mean body

[1]
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weights in

males

(34%

lower) and

females

(17%

lower) at

10,000

ppm

compared

to controls.

Table 2: Carcinogenicity Studies of Disperse Blue 1 in Rodents
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Species Strain Route Duration
Doses
(ppm in
feed)

Key
Findings

Referenc
e

Rat F344/N Feed 103 weeks

Males: 0,

1250,

2500,

5000Femal

es: 0,

1250,

2500, 5000

Increased

incidence

of benign

and

malignant

urinary

bladder

tumors

(transitiona

l-cell

papillomas

and

carcinomas

,

squamous-

cell

papillomas

and

carcinomas

, and

leiomyoma

s and

leiomyosar

comas) in

both sexes.

[2][3]

Mouse B6C3F1 Feed 104 weeks Males: 0,

600, 1200,

2500Femal

es: 0, 600,

1200, 2500

Equivocal

evidence of

carcinogeni

city.

Marginally

increased

incidences

of

[2]
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hepatocell

ular and

alveolar/br

onchiolar

adenomas

and

carcinomas

.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the toxicological

assessment of Disperse Blue 1.

Chronic Oral Toxicity and Carcinogenicity Study in Rats
Objective: To evaluate the chronic toxicity and carcinogenic potential of Disperse Blue 1

when administered in the diet to F344/N rats for 103 weeks.

Animal Model:

Species: Rat

Strain: F344/N

Age: Seven weeks at the start of the study

Groups: 50 males and 50 females per dose group.

Test Substance Administration:

The test article was Disperse Blue 1 (commercial grade).

The dye was incorporated into the standard rodent diet at concentrations of 0, 1250, 2500,

or 5000 ppm.

The animals had ad libitum access to the dosed feed and water for 103 weeks.
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Observations and Examinations:

Clinical Observations: Animals were observed twice daily for signs of toxicity.

Body Weight and Food Consumption: Recorded weekly for the first 13 weeks and then

monthly.

Hematology and Clinical Chemistry: Not detailed in the provided search results.

Necropsy and Histopathology: All animals, including those that died during the study and

those sacrificed at the end, underwent a complete necropsy. A comprehensive set of

tissues and organs were collected, preserved in 10% neutral buffered formalin, and

processed for microscopic examination. Special attention was given to the urinary bladder.

Data Analysis:

Statistical analysis of tumor incidence and other lesions was performed to determine the

significance of the findings.

Dermal Carcinogenesis Study in Mice
Objective: To assess the carcinogenic potential of Disperse Blue 1 following dermal

application in mice.

Animal Model:

Species: Mouse

Test Substance Administration:

Details of the vehicle, concentration, and frequency of application are not fully specified in

the provided search results, but the study was negative for dermal carcinogenesis.[1]

Observations and Examinations:

Regular observation for skin lesions and other signs of toxicity.

Histopathological examination of the skin and other major organs at the end of the study.
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Visualizations
Experimental Workflow for Chronic Oral Toxicity Study
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Caption: Workflow for a chronic oral toxicity and carcinogenicity study of Disperse Blue 1 in

rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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